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Abstract
5-Chlorovanillin, a halogenated derivative of the well-known natural compound vanillin, serves

as a pivotal building block in medicinal chemistry and organic synthesis. The introduction of a

chlorine atom onto the vanillin scaffold significantly modifies its electronic properties,

lipophilicity, and metabolic stability, thereby opening new avenues for the development of novel

therapeutic agents. This technical guide provides an in-depth analysis of the molecular

structure, formula, and physicochemical properties of 5-chlorovanillin. Furthermore, it details a

robust laboratory-scale synthesis protocol, comprehensive spectroscopic characterization data,

and an overview of its current and potential applications in drug discovery. This document is

intended to be a comprehensive resource for researchers leveraging this versatile compound in

their scientific endeavors.

Introduction: The Significance of Halogenation in
Vanillin Chemistry
Vanillin (4-hydroxy-3-methoxybenzaldehyde) is a widely utilized aromatic compound,

celebrated for its characteristic flavor and aroma.[1] Beyond its use in the food and fragrance

industries, its phenolic aldehyde structure provides a versatile scaffold for chemical

modification. In drug development, the strategic introduction of halogen atoms, particularly
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chlorine, is a well-established method for modulating a molecule's pharmacological profile.[2][3]

Chlorination can enhance membrane permeability, improve metabolic stability by blocking sites

of oxidation, and alter binding affinities to biological targets.[2]

5-Chlorovanillin emerges from this strategy as a compound of significant interest. The chlorine

atom at the C5 position of the benzene ring, ortho to the hydroxyl group, induces a notable

change in the molecule's electronic and steric landscape. This guide will explore the

fundamental molecular characteristics of 5-chlorovanillin, providing the technical foundation

necessary for its effective application in research and development.

Molecular Structure and Physicochemical
Properties
A thorough understanding of a compound's fundamental properties is critical for its application

in any experimental context. This section details the structural and physical characteristics of 5-

chlorovanillin.

Chemical Formula and Nomenclature
The molecular identity of 5-chlorovanillin is defined by its elemental composition and systematic

naming conventions.

Molecular Formula: C₈H₇ClO₃[4][5][6]

Molecular Weight: 186.59 g/mol [4][5][6]

IUPAC Name: 5-Chloro-4-hydroxy-3-methoxybenzaldehyde[4][5]

Synonyms: 3-Chloro-4-hydroxy-5-methoxybenzaldehyde, Vanillin, 5-chloro-[4][5][7]

CAS Number: 19463-48-0[4][5]

Structural Representation
The arrangement of atoms and functional groups dictates the reactivity and intermolecular

interactions of 5-chlorovanillin. The molecule is achiral.[6]

Caption: 2D Molecular Structure of 5-Chlorovanillin.
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Physicochemical Data
The physical properties of a compound are essential for designing experimental conditions,

including solvent selection, reaction temperatures, and purification methods.

Property Value Source(s)

Appearance
White to grey powder or

crystals
[8]

Melting Point 165-169 °C [8][9]

Boiling Point
288.1 °C at 760 mmHg

(Predicted)
[8]

Density 1.377 g/cm³ (Predicted) [8]

LogP 1.867 (Predicted) [8]

pKa 6.32 ± 0.23 (Predicted) [8]

Storage Temperature
Room Temperature, Inert

Atmosphere
[8]

Synthesis and Purification
The synthesis of 5-chlorovanillin is most commonly achieved via the electrophilic aromatic

substitution of vanillin. The choice of chlorinating agent and reaction conditions is crucial for

achieving high regioselectivity and yield.

Synthetic Rationale
The hydroxyl and methoxy groups on the vanillin ring are ortho-, para-directing activators for

electrophilic substitution. The C5 position is sterically accessible and electronically activated,

making it the primary site for chlorination under controlled conditions. N-Chlorosuccinimide

(NCS) is a mild and effective chlorinating agent for this transformation, often leading to high

yields of the desired 5-chloro isomer with minimal side products.[10][11]
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Experimental Protocol: Chlorination of Vanillin using
NCS
This protocol describes a reliable method for the synthesis of 5-chlorovanillin.[11]

Materials:

Vanillin (1 equivalent)

N-Chlorosuccinimide (NCS) (1 equivalent)

Glacial Acetic Acid

Standard laboratory glassware

Magnetic stirrer and heating mantle

Filtration apparatus

Procedure:

Dissolution: In a round-bottom flask, dissolve vanillin (e.g., 7.61 g, 50 mmol) in glacial acetic

acid (e.g., 100 mL).

Addition of NCS: To the stirred solution, add N-Chlorosuccinimide (e.g., 6.68 g, 50 mmol)

portion-wise at room temperature.

Reaction: Stir the reaction mixture at room temperature for 12 hours. Monitor the reaction

progress by Thin Layer Chromatography (TLC).

Isolation: A precipitate of 5-chlorovanillin will form during the reaction. Collect the solid

product by vacuum filtration.

Purification: Wash the filtered solid with a small amount of cold glacial acetic acid to remove

residual starting materials and byproducts.

Drying: Allow the purified white solid to air dry or dry in a vacuum oven at a low temperature.

A typical reported yield is around 48%.[11]
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Start: Vanillin & NCS
in Glacial Acetic Acid

1. Dissolve Vanillin
in Acetic Acid

2. Add N-Chlorosuccinimide (NCS)
at Room Temperature

3. Stir for 12 hours
(Monitor by TLC)

Precipitate Forms 4. Vacuum Filtration
to Isolate Product

5. Wash Solid with
Cold Acetic Acid

6. Dry the Product

End: Purified 5-Chlorovanillin

Click to download full resolution via product page

Caption: General workflow for the synthesis of 5-chlorovanillin.

Spectroscopic Characterization
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Unambiguous structural confirmation is achieved through a combination of spectroscopic

techniques. The following data are characteristic of 5-chlorovanillin.
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Technique Data Interpretation

¹H NMR

The proton NMR spectrum provides information

on the chemical environment of the hydrogen

atoms. Key expected signals include: a singlet

for the aldehyde proton (~9.8 ppm), two distinct

singlets or doublets for the two aromatic

protons, a singlet for the methoxy group protons

(~3.9 ppm), and a broad singlet for the phenolic

hydroxyl proton. The exact shifts and coupling

constants will depend on the solvent used.

¹³C NMR

The carbon NMR spectrum reveals the number

and type of carbon atoms. For 5-chlorovanillin,

eight distinct signals are expected: one for the

aldehyde carbon (~191 ppm), six for the

aromatic carbons (in the ~110-155 ppm range),

and one for the methoxy carbon (~56 ppm).[12]

[13][14]

IR Spectroscopy

Infrared spectroscopy identifies the functional

groups present. Characteristic peaks include: a

broad O-H stretch for the hydroxyl group

(~3200-3400 cm⁻¹), a C-H stretch for the

aldehyde (~2850 and ~2750 cm⁻¹), a strong

C=O stretch for the aldehyde (~1680 cm⁻¹),

C=C stretches for the aromatic ring (~1600 and

~1500 cm⁻¹), and a C-O stretch for the ether

linkage (~1250 cm⁻¹).

Mass Spectrometry

Mass spectrometry confirms the molecular

weight. The mass spectrum of 5-chlorovanillin

will show a molecular ion peak (M⁺) at m/z 186.

The presence of a significant M+2 peak at m/z

188, with an intensity approximately one-third of

the M⁺ peak, is characteristic of a molecule

containing one chlorine atom due to the natural

isotopic abundance of ³⁵Cl and ³⁷Cl.[15]
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Applications in Research and Drug Development
The unique structural features of 5-chlorovanillin make it a valuable intermediate in the

synthesis of more complex molecules with diverse biological activities.

Antimicrobial Agents: Vanillin and its derivatives have shown promise as antimicrobial

agents. The introduction of a chlorine atom can enhance this activity. 5-Chlorovanillin serves

as a precursor for Schiff bases, chalcones, and other heterocyclic compounds that have

been investigated for their antibacterial and antifungal properties.[16]

Anticancer Research: The vanillin scaffold has been explored for the development of

anticancer agents. 5-Chlorovanillin can be used to synthesize derivatives that target various

cancer-related pathways. For example, indole derivatives, which can be synthesized from

precursors like 5-chlorovanillin, have shown significant potential in anticancer therapy.[11]

[17]

Enzyme Inhibitors: The structure of 5-chlorovanillin is suitable for designing inhibitors of

various enzymes. For instance, derivatives of substituted benzaldehydes are known to inhibit

enzymes like catechol-O-methyltransferase (COMT), which is relevant in the treatment of

Parkinson's disease.[18][19][20]

Serotonin Receptor Ligands: Modified benzamides, which can be derived from 5-

chlorovanillin, have been investigated as antagonists for the serotonin 5-HT3 receptor,

indicating potential applications in managing conditions like chemotherapy-induced nausea.

[21]

The incorporation of the 5-chloro-benzaldehyde moiety can lead to compounds with improved

potency and selectivity for various biological targets.[22]

Safety, Handling, and Storage
Proper handling and storage are essential when working with any chemical reagent.

Hazard Identification: 5-Chlorovanillin is generally classified as an irritant. It may cause skin,

eye, and respiratory irritation.[23][24]
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves, when handling the compound.

Handling: Avoid creating dust. Use in a well-ventilated area or a chemical fume hood. Avoid

contact with skin, eyes, and clothing.[23]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. Protect

from direct sunlight.[23]

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

Conclusion
5-Chlorovanillin is a strategically important synthetic intermediate whose value is derived from

the synergistic combination of the versatile vanillin scaffold and the modulating effects of

chlorine substitution. Its well-defined molecular structure and predictable reactivity make it an

excellent starting material for the synthesis of a wide array of potentially bioactive compounds.

This guide has provided the core technical information—from its fundamental properties and

synthesis to its spectroscopic signature and applications—to empower researchers in

chemistry, biology, and pharmacology to effectively utilize 5-chlorovanillin in the pursuit of

scientific discovery and the development of next-generation therapeutics.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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